2-(4-chlorophenoxy)-N-(2-oxo-2-(2-phenylmorpholino)ethyl)acetamide
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Overview
Description
2-(4-chlorophenoxy)-N-(2-oxo-2-(2-phenylmorpholino)ethyl)acetamide is a useful research compound. Its molecular formula is C20H21ClN2O4 and its molecular weight is 388.85. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Analysis
Research efforts have been dedicated to synthesizing and analyzing the structure of related compounds. For instance, the synthesis, structure, and molecular docking analysis of anticancer drugs involving similar compounds have been explored, demonstrating the compound's crystallization in the orthorhombic crystal system and exhibiting intermolecular hydrogen bonds, which could have implications for its activity and stability (Gopal Sharma et al., 2018). Furthermore, derivatives of N-(hydroxyalkyl)-4-chlorophenoxyacetamide have been characterized by X-ray powder diffraction, suggesting potential as pesticides (E. Olszewska et al., 2009).
Potential Pesticide Applications
Several derivatives of related compounds have been studied for their potential as pesticides. Powder diffraction data have been reported for derivatives with potential pesticide applications, providing valuable information on their crystalline properties and suggesting their suitability for pest control applications (E. Olszewska et al., 2009).
Antibacterial Activity
Compounds structurally related to 2-(4-chlorophenoxy)-N-(2-oxo-2-(2-phenylmorpholino)ethyl)acetamide have been synthesized and evaluated for their antibacterial activity. Research on 4-oxo-thiazolidines and 2-oxo-azetidines as potential antibacterial agents against gram-positive and gram-negative bacteria highlights the therapeutic potential of these derivatives in combating bacterial infections (N. Desai et al., 2008).
Insect Growth Regulator Potential
A specific compound, ethyl 3-(2-(4-chlorophenoxy)acetamido)propanoate, has been synthesized and studied for its effectiveness as an insect growth regulator, demonstrating promising results against the fifth instar of Galleria mellonella. This suggests the potential application of related compounds in controlling pest populations (V. Devi & P. Awasthi, 2022).
Anticancer, Anti-Inflammatory, and Analgesic Activities
Research has also explored the anticancer, anti-inflammatory, and analgesic activities of 2-(substituted phenoxy) acetamide derivatives. This work highlights the therapeutic potential of these compounds, particularly in treating cancer and reducing inflammation and pain (P. Rani et al., 2014).
Mechanism of Action
Mode of Action
The exact mode of action of the compound is not fully understood. It is hypothesized that the compound interacts with its targets, leading to changes in cellular processes. The specific nature of these interactions and the resulting changes are subjects of ongoing research .
Pharmacokinetics
These properties are crucial for understanding the compound’s bioavailability, or the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action .
Result of Action
Given the complexity of the compound, it is likely that it has multiple effects at the molecular and cellular levels .
Properties
IUPAC Name |
2-(4-chlorophenoxy)-N-[2-oxo-2-(2-phenylmorpholin-4-yl)ethyl]acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21ClN2O4/c21-16-6-8-17(9-7-16)27-14-19(24)22-12-20(25)23-10-11-26-18(13-23)15-4-2-1-3-5-15/h1-9,18H,10-14H2,(H,22,24) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QHKKFNIGTHQNOO-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC(CN1C(=O)CNC(=O)COC2=CC=C(C=C2)Cl)C3=CC=CC=C3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21ClN2O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.8 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.